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Compound of Interest

Compound Name: Vanillin-13C6

Cat. No.: B565506

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and
physicochemical properties of Vanillin-13C6. The information is compiled from safety data
sheets and product information from reputable chemical suppliers. This document is intended
to provide essential information for the safe use of Vanillin-13C6 in a laboratory or research
setting.

Section 1: Chemical Identification and Properties

Vanillin-13C6 is a stable, isotopically labeled form of vanillin, where the six carbon atoms of
the benzene ring are replaced with the 13C isotope.[1][2] This labeling makes it a valuable tool
in various research applications, including as a tracer or an internal standard for quantitative
analysis by NMR, GC-MS, or LC-MS.[1]

Table 1: Physicochemical and General Data for Vanillin-13C6
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Property

Value

Source(s)

Chemical Name

4-hydroxy-3-methoxy-
(1,2,3,4,5,6-13Ce)cyclohexa-
1,3,5-triene-1-carbaldehyde

[3]

Synonyms

p-Vanillin-13C6; m-Methoxy-p-
hydroxybenzaldehyde-13C6;
Vanillin-(phenyl-13C6)

[1]

Molecular Formula

C2 13CeHsOs3

[2]

Molecular Weight 158.10 g/mol [2][4]
CAS Number 201595-58-6 [2][4]
Appearance Solid

Isotopic Purity

99 atom % 13C

Chemical Purity 98-99% [4]
Melting Point 81-83 °C

Boiling Point 170 °C at 15 mmHg

Flash Point 159.8 - 160.8 °C (closed cup)
Solubility 10 mM in DMSO [2]

Storage Temperature

Room temperature, away from

light and moisture

[4]115]

Section 2: Hazard Identification and Safety

Information

Vanillin-13C6 is classified as a hazardous substance. The primary hazards are related to eye

irritation.[6] To the best of current knowledge, the chemical, physical, and toxicological

properties of this isotopically labeled compound have not been as thoroughly investigated as its

unlabeled counterpart.[5]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Pictogram GHSO07
Signal Word Warning
Causes serious eye
Hazard Statements H319 o [6]
irritation.
Precautionary Wash skin thoroughly
P264 . [6]
Statements after handling.
Wear protective
P280 gloves/ eye protection/  [6]

face protection.

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[6]

P337 + P313

If eye irritation
persists: Get medical

advice/ attention.

[6]

Table 3: Potential Health Effects
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Exposure Route Potential Effects Source(s)

May be harmful if inhaled. May
Inhalation cause respiratory tract [5]

irritation.

May be harmful if absorbed
Skin Contact through the skin. May cause [5]

skin irritation.

Eye Contact Causes serious eye irritation. [5][6]

Ingestion Harmful if swallowed. [5]

Section 3: Experimental Protocols and Handling

While specific experimental protocols for the safety testing of Vanillin-13C6 are not readily
available in the provided documentation, standardized methodologies are typically employed to
assess chemical hazards. For instance, eye irritation potential is often evaluated using in vitro
or in vivo models according to OECD or similar guidelines.

Safe Handling Workflow

The following diagram illustrates a generalized workflow for the safe handling of Vanillin-13C6
in a research environment.
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Caption: A workflow for the safe handling of Vanillin-13C6.

First Aid Measures
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In the event of exposure, the following first aid measures should be taken:

General Advice: Consult a physician and provide them with this safety data sheet.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and
consult a physician.[5]

o Skin Contact: Wash the affected area with soap and plenty of water. Consult a physician if
irritation persists.[5]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and seek
immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[5]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Vanillin-13C6:

Eye/Face Protection: Safety glasses with side-shields or goggles.[5]

Hand Protection: Compatible chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator (such as a type
N95 dust mask) should be used.

Section 4: Application in Research

The primary utility of Vanillin-13C6 lies in its application as an internal standard or tracer in
scientific research.[1] The diagram below illustrates the relationship between its isotopic
labeling and its use in quantitative analytical methods.
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Caption: The role of isotopic labeling in Vanillin-13C6's research applications.

Section 5: Fire and Reactivity
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Table 4: Fire and Reactivity Data

Parameter

Information

Source(s)

Flammability

Combustible solid

Suitable Extinguishing Media

Use water spray, alcohol-
resistant foam, dry chemical,

or carbon dioxide.

[5]

Hazardous Combustion
Products

Carbon oxides

[5]

Incompatible Materials

Strong oxidizing agents

[5]

Section 6: Accidental Release and Disposal

o Accidental Release: In the event of a spill, avoid dust formation.[5] Pick up and arrange for

disposal without creating dust.[5] Use appropriate personal protective equipment during

cleanup.[5] Prevent the material from entering drains.[5]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

This technical guide is intended for informational purposes only and should not be considered a

substitute for a formal Safety Data Sheet provided by the manufacturer. Always refer to the

original SDS for the most complete and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety Data Sheet for
Vanillin-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565506#safety-data-sheet-sds-for-vanillin-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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